Cas no 2411261-93-1 (N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide)

• Product Name: N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide
• CAS No: 2411261-93-1
• MF: C₁₂H₁₁ClF₃NO
• MW: 277.6700527668
• CID: 5355154
• Update Time: 2025-06-09

N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide
• Z3816901813

• Inchi： 1S/C12H11ClF3NO/c1-2-11(18)17-7-9(12(14,15)16)8-5-3-4-6-10(8)13/h2-6,9H,1,7H2,(H,17,18)
• InChI Key： IDPLMBGCWXGLBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(F)(F)F)CNC(C=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1

Additional information on N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide

Professional Introduction to N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide (CAS No. 2411261-93-1)

N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide is a specialized organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2411261-93-1, exhibits unique chemical properties that make it a promising candidate for various applications in drug development and biochemical studies.

The molecular formula of N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide is C₁₄H₁₂ClF₃NO, reflecting its composition of carbon, hydrogen, chlorine, fluorine, and nitrogen atoms. The presence of fluorine atoms in the molecule contributes to its high lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. Additionally, the chlorophenyl group enhances the compound's ability to interact with biological targets, making it a valuable scaffold for further derivatization and optimization.

In recent years, the study of amides derived from prop-2-enamides has seen considerable progress due to their potential as bioactive molecules. N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Research indicates that this compound may exhibit neuroprotective effects by modulating neurotransmitter pathways and reducing oxidative stress. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure is achieved through fluorination techniques, which are critical for enhancing the compound's pharmacokinetic profile. Advanced synthetic methodologies, including catalytic fluorination and cross-coupling reactions, have been employed to streamline the production process and improve scalability.

Evaluation of N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide in preclinical studies has revealed its potential as an anti-inflammatory agent. The compound's ability to inhibit key inflammatory pathways has been demonstrated in vitro and in vivo models. This suggests that it may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural features have been leveraged to develop novel analogs with enhanced efficacy and reduced side effects.

The role of computational chemistry in the study of N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions with biological targets and optimize drug-like properties. These computational approaches have accelerated the discovery process by allowing researchers to screen large libraries of compounds efficiently. Additionally, virtual screening has identified new derivatives of this molecule with improved pharmacological profiles.

The pharmacokinetic behavior of N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide has been thoroughly characterized through in vivo studies. Its favorable solubility profile and metabolic stability contribute to its potential as a drug candidate. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects. These findings are crucial for advancing this molecule into clinical trials and evaluating its safety and efficacy in human patients.

The future direction of research on N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide insights into its therapeutic potential and guide further development efforts. Additionally, investigating its interactions with other drug molecules may reveal synergistic effects that could enhance treatment outcomes.

In conclusion, N-[2-(2-Chlorophenyl)-3,3,3-trifluoropropyl]prop-2-enamide (CAS No. 2411261-93-1) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover new applications for this molecule，its role in addressing various health challenges is likely to expand significantly.